Cas no 1805663-93-7 (Methyl 2-cyano-4-ethyl-3-mercaptophenylacetate)

• Product Name: Methyl 2-cyano-4-ethyl-3-mercaptophenylacetate
• CAS No: 1805663-93-7
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 5010290
• Update Time: 2025-06-28

Methyl 2-cyano-4-ethyl-3-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-ethyl-3-mercaptophenylacetate

• Inchi： 1S/C12H13NO2S/c1-3-8-4-5-9(6-11(14)15-2)10(7-13)12(8)16/h4-5,16H,3,6H2,1-2H3
• InChI Key： KRLNYDJXQDTAAD-UHFFFAOYSA-N
• SMILES： SC1C(C#N)=C(CC(=O)OC)C=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.4
• Topological Polar Surface Area: 51.1

Additional information on Methyl 2-cyano-4-ethyl-3-mercaptophenylacetate

Comprehensive Overview of Methyl 2-cyano-4-ethyl-3-mercaptophenylacetate (CAS No. 1805663-93-7)

Methyl 2-cyano-4-ethyl-3-mercaptophenylacetate (CAS No. 1805663-93-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This ester derivative, characterized by its cyano, ethyl, and mercapto functional groups, exhibits unique reactivity and potential applications in drug discovery and material science. Its molecular structure, combining a phenyl ring with multiple substituents, makes it a versatile intermediate for constructing complex molecules.

The compound's CAS number 1805663-93-7 serves as a critical identifier in chemical databases, ensuring precise tracking in research and industrial applications. Researchers often explore its role in heterocyclic synthesis, where the mercapto group (-SH) and cyano group (-CN) facilitate cyclization and condensation reactions. Recent studies highlight its utility in developing bioactive scaffolds, particularly in antimicrobial and anticancer agent design, aligning with the growing demand for novel therapeutics.

In the context of green chemistry, Methyl 2-cyano-4-ethyl-3-mercaptophenylacetate is investigated for its compatibility with sustainable synthesis protocols. The compound's ethyl and ester moieties contribute to its solubility in organic solvents, enabling efficient purification and scalability—a key consideration for industrial applications. Additionally, its thiol group offers opportunities for click chemistry applications, a trending topic in modular synthesis and polymer science.

Analytical techniques such as NMR spectroscopy and HPLC are routinely employed to characterize CAS 1805663-93-7, ensuring purity and consistency in research settings. The compound's stability under varying pH conditions has also been a subject of interest, particularly for formulations requiring prolonged shelf life. These properties make it a candidate for high-throughput screening libraries, addressing the pharmaceutical industry's need for diverse molecular building blocks.

From a commercial perspective, Methyl 2-cyano-4-ethyl-3-mercaptophenylacetate is often sourced for custom synthesis projects, where its structural features enable the creation of tailored derivatives. Suppliers and contract research organizations (CROs) frequently list this compound under categories like pharmaceutical intermediates and specialty chemicals, reflecting its niche yet expanding market. Regulatory compliance, including REACH and FDA guidelines, is rigorously maintained for its production and distribution.

Emerging trends in AI-driven drug discovery have further amplified interest in compounds like 1805663-93-7, as computational models predict its potential interactions with biological targets. Researchers are also exploring its role in metal-organic frameworks (MOFs) and catalysis, leveraging its functional groups for material design. Such interdisciplinary applications underscore the compound's relevance in both academic and industrial research landscapes.

In summary, Methyl 2-cyano-4-ethyl-3-mercaptophenylacetate (CAS No. 1805663-93-7) represents a multifaceted chemical entity with broad utility. Its structural complexity and functional diversity position it as a valuable asset in modern synthetic chemistry, pharmaceutical development, and material innovation. As research continues to uncover new applications, this compound is poised to remain a focal point in scientific advancement.